2-(2-Aminopropyl)-5-iodothiophene

• CAS No.: 137945-32-5
• Molecular Formula: C7H10INS
• Molecular Weight: 267.13 g/mol
• IUPAC Name: 1-(5-iodothiophen-2-yl)propan-2-amine
• InChI: InChI=1S/C7H10INS/c1-5(9)4-6-2-3-7(8)10-6/h2-3,5H,4,9H2,1H3
• InChI Key: CUWHECACXGCRLY-UHFFFAOYSA-N
• SMILES: CC(CC1=CC=C(S1)I)N
• Synonyms: 2-(2-aminopropyl)-5-iodothiophene; 2-APITH

Description

2-(2-Aminopropyl)-5-iodothiophene is a heterocyclic compound featuring a thiophene ring substituted at position 2 with a 2-aminopropyl group (-CH$2$-CH(NH$2$)-CH$_3$) and at position 5 with an iodine atom. The iodine atom enhances its utility in halogen-bonding interactions or radiolabeling, while the aminopropyl group may facilitate interactions with biological targets, such as neurotransmitter receptors .

Comparison with Similar Compounds

Structural Analogues of Thiophene Derivatives

2-(4-Fluorophenyl)-5-(5-iodo-2-methylbenzyl)thiophene

This compound (Fig. 1a) shares the iodinated thiophene core but differs in substituents: a 4-fluorophenyl group at position 2 and a 5-iodo-2-methylbenzyl group at position 5. The fluorine atom increases lipophilicity (LogP ~4.5), while the benzyl group adds steric bulk. Unlike 2-(2-aminopropyl)-5-iodothiophene, this compound lacks a polar amine group, making it more suitable as a synthetic intermediate or ligand in cross-coupling reactions .

5-(3-Iodothiophen-2-yl)-2-methoxyphenol

Synthesized via iodocyclization (Scheme 17, ), this derivative replaces the aminopropyl group with a methoxyphenol moiety. The phenolic hydroxyl group enhances solubility in polar solvents (LogP ~2.3) and reactivity in oxidation or conjugation reactions. Its iodine substitution at position 3 (vs. position 5 in the target compound) alters electronic distribution on the thiophene ring, affecting electrophilic substitution patterns.

Benzofuran and Amphetamine Analogues

(2-Aminopropyl)benzofuran (APB)

APB (Fig. 1b) replaces the thiophene ring with a benzofuran (oxygen-containing heterocycle). The aminopropyl group is structurally similar, but the oxygen atom in benzofuran increases polarity (LogP ~1.5) compared to sulfur in thiophene. APB is a psychoactive substance with serotonergic activity, suggesting that 2-(2-aminopropyl)-5-iodothiophene may also interact with central nervous system receptors, though this requires validation .

2-(5-(2-Aminopropyl)-2-hydroxyphenyl)acetic Acid

A metabolite of 5-APB (Fig. 1c), this compound features a phenyl ring with hydroxyl, aminopropyl, and acetic acid groups. The carboxylic acid moiety (LogP ~1.8) enhances water solubility, contrasting with the lipophilic iodine in the target compound.

Data Table: Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	LogP	Key Features
2-(2-Aminopropyl)-5-iodothiophene	C$7$H$9$INS	280.13	~2.1	Iodine for radiolabeling; aminopropyl for bioactivity
2-(4-Fluorophenyl)-5-(5-iodo-2-methylbenzyl)thiophene	C${18}$H${13}$FIS	464.24	~4.5	High lipophilicity; fluorophenyl for electronic effects
5-(3-Iodothiophen-2-yl)-2-methoxyphenol	C${11}$H$9$IO$_2$S	340.16	~2.3	Phenolic hydroxyl for conjugation; methoxy for stability
(2-Aminopropyl)benzofuran (APB)	C${11}$H${13}$NO	175.23	~1.5	Psychoactive; benzofuran core for receptor binding
2-(5-(2-Aminopropyl)-2-hydroxyphenyl)acetic Acid	C${12}$H${17}$NO$_3$	253.28	~1.8	Metabolite of 5-APB; carboxylic acid for solubility